methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• IUPAC Name: methyl 1-(1,1-dioxothiolan-3-yl)-3-methyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxylate
• InChI: InChI=1S/C17H17N3O4S2/c1-10-15-12(17(21)24-2)8-13(14-4-3-6-25-14)18-16(15)20(19-10)11-5-7-26(22,23)9-11/h3-4,6,8,11H,5,7,9H2,1-2H3
• InChI Key: AQXSVZMUFXZCIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)OC)C4CCS(=O)(=O)C4
• Molecular Formula: C17H17N3O4S2
• Molecular Weight: 391.5 g/mol

Description

Methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C17H17N3O4S2 and its molecular weight is 391.46. The purity is usually 95%.
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Scientific Research Applications

Structural and Isomorphism Studies

Research into isomorphous structures such as those involving methyl- and chloro-substituted heterocyclic analogues has provided insights into the chlorine-methyl exchange rule. These structures, including derivatives of pyrazolo[3,4-b]pyridine, have shown extensive disorder, which is crucial for understanding molecular isomorphism and could be relevant for designing molecules with specific properties or reactivities (V. Rajni Swamy et al., 2013).

Synthetic Applications

Derivatives of pyrazolo[3,4-b]pyridine have been synthesized through various methods, demonstrating the compound's utility in constructing complex molecules. For instance, one-pot synthesis methods have been developed for novel spiro compounds, showcasing the versatility of pyrazolo[3,4-b]pyridine derivatives in organic synthesis (Xiaofang Li et al., 2014).

Molecular Docking and In Vitro Screening

Novel derivatives of pyridine, including those related to pyrazolo[3,4-b]pyridine, have been prepared and subjected to molecular docking and in vitro screening for antimicrobial and antioxidant activities. This research indicates the potential of such compounds in developing new pharmaceuticals (E. M. Flefel et al., 2018).

Corrosion Inhibition

Pyrazole derivatives have been studied for their corrosion inhibition effects on metals in acidic solutions, demonstrating the chemical utility of pyrazolo[3,4-b]pyridine derivatives in industrial applications, such as in the protection of metals from corrosion (M. Yadav et al., 2015).

Mechanism of Action

Target of Action

The primary target of the compound methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

This compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels by this compound affects the GPCR signaling pathways . This can have downstream effects on various physiological processes, including pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

Related compounds have been evaluated in tier 1 dmpk assays and have shown improved metabolic stability over prototypical urea-based compounds . This suggests that this compound may also have favorable ADME properties.

Result of Action

The activation of GIRK channels by this compound leads to changes in cell excitability . This can result in molecular and cellular effects that modulate various physiological processes .